Cas no 2171883-59-1 (tert-butyl 4-(chlorosulfonyl)methyl-2-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(chlorosulfonyl)methyl-2-methylpiperidine-1-carboxylate
• CAS No: 2171883-59-1
• MF: C₁₂H₂₂ClNO₄S
• MW: 311.825381755829
• CID: 5885640
• PubChem ID: 165959029
• Update Time: 2025-06-08

tert-butyl 4-(chlorosulfonyl)methyl-2-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(chlorosulfonyl)methyl-2-methylpiperidine-1-carboxylate
• tert-butyl 4-[(chlorosulfonyl)methyl]-2-methylpiperidine-1-carboxylate
• 2171883-59-1
• EN300-1577787

• Inchi： 1S/C12H22ClNO4S/c1-9-7-10(8-19(13,16)17)5-6-14(9)11(15)18-12(2,3)4/h9-10H,5-8H2,1-4H3
• InChI Key： YHJKKILHTLUODB-UHFFFAOYSA-N
• SMILES： ClS(CC1CCN(C(=O)OC(C)(C)C)C(C)C1)(=O)=O

Computed Properties

• Exact Mass: 311.0958071g/mol
• Monoisotopic Mass: 311.0958071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl 4-(chlorosulfonyl)methyl-2-methylpiperidine-1-carboxylate

Introduction to Tert-butyl 4-(chlorosulfonyl)methyl-2-methylpiperidine-1-carboxylate (CAS No. 2171883-59-1)

Tert-butyl 4-(chlorosulfonyl)methyl-2-methylpiperidine-1-carboxylate, with the CAS number 2171883-59-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group, a chlorosulfonyl methyl group, and a carboxylate functionality, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The synthesis and application of Tert-butyl 4-(chlorosulfonyl)methyl-2-methylpiperidine-1-carboxylate have been explored in several cutting-edge research studies. One of the most notable applications is its use as a building block in the development of novel pharmaceutical agents. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, makes it an ideal candidate for constructing more complex molecules with tailored biological activities.

In recent years, there has been a surge in research focused on developing new treatments for neurological disorders. Piperidine derivatives have shown promise in this area due to their ability to interact with specific neurotransmitter receptors. The introduction of the chlorosulfonyl methyl group in Tert-butyl 4-(chlorosulfonyl)methyl-2-methylpiperidine-1-carboxylate enhances its potential as a pharmacophore, enabling it to modulate receptor activity more effectively. This has led to several preclinical studies investigating its efficacy in models of depression, anxiety, and other central nervous system disorders.

The tert-butyl group in the molecule not only contributes to its steric properties but also influences its solubility and metabolic stability. These characteristics are crucial for determining the compound's pharmacokinetic profile, which is essential for optimizing drug delivery systems. Researchers have leveraged these properties to design prodrugs that enhance bioavailability and reduce systemic toxicity.

Another area where Tert-butyl 4-(chlorosulfonyl)methyl-2-methylpiperidine-1-carboxylate has found utility is in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. The chlorosulfonyl methyl moiety provides a reactive site for covalent bonding with kinase active sites, making this compound a promising scaffold for developing targeted therapies. Several ongoing clinical trials are exploring derivatives of this compound as potential treatments for oncological conditions.

The chemical reactivity of Tert-butyl 4-(chlorosulfonyl)methyl-2-methylpiperidine-1-carboxylate also makes it valuable in material science applications. For instance, it can be used to functionalize polymers and surfaces with specific chemical groups, enhancing their adhesion properties or biocompatibility. This has implications in biomedical engineering, particularly in the development of drug-eluting stents and tissue-engineering scaffolds.

In conclusion, Tert-butyl 4-(chlorosulfonyl)methyl-2-methylpiperidine-1-carboxylate (CAS No. 2171883-59-1) is a multifaceted compound with significant potential across multiple domains of science and medicine. Its unique structural features enable diverse applications, from pharmaceutical development to advanced material science. As research continues to uncover new synthetic pathways and biological functions, this compound is poised to play an increasingly important role in future innovations.